Cas no 1396806-79-3 (1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride)

• Product Name: 1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• CAS No: 1396806-79-3
• MF: C₁₇H₂₁Cl₂N₃O₂
• MW: 370.273542165756
• CID: 6061947
• PubChem ID: 71782685
• Update Time: 2025-05-20

1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• (3-chlorophenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone:hydrochloride
• VU0526039-1
• (3-chlorophenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• F5860-0131
• 1396806-79-3
• AKOS026686094
• 1-(3-CHLOROBENZOYL)-4-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]PIPERAZINE HYDROCHLORIDE
• (3-chlorophenyl)(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C17H20ClN3O2.ClH/c1-12-16(13(2)23-19-12)11-20-6-8-21(9-7-20)17(22)14-4-3-5-15(18)10-14;/h3-5,10H,6-9,11H2,1-2H3;1H
• InChI Key： SFGXAJWNWBYBKY-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC(Cl)=C1)(N1CCN(CC2=C(C)ON=C2C)CC1)=O

Computed Properties

• Exact Mass: 369.1010823g/mol
• Monoisotopic Mass: 369.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Additional information on 1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride

1-(3-Chlorobenzoyl)-4-(3,5-Dimethyl-1,2-Oxazol-4-yl)Methylpiperazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1396806-79-3, known as 1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine ring, a benzoyl group, and a oxazole moiety, all of which contribute to its unique chemical properties and potential biological activities.

The piperazine ring is a six-membered azacyclohexane structure that is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. In this compound, the piperazine ring is substituted at the 4-position with a methyl group attached to the oxazole ring. The oxazole moiety, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is further substituted at the 3 and 5 positions with methyl groups. This substitution pattern enhances the stability of the oxazole ring and may play a role in modulating the compound's pharmacokinetic properties.

The benzoyl group attached to the piperazine ring introduces aromaticity and additional electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. The presence of the chlorine atom at the 3-position of the benzoyl group adds an additional layer of complexity to the molecule's electronic structure. Recent studies have shown that such halogen substitutions can significantly impact the molecule's lipophilicity and its ability to penetrate biological membranes.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution, amide bond formation, and acid-base neutralization. The synthesis begins with the preparation of the oxazole derivative, followed by its coupling with piperazine via nucleophilic attack on an activated benzoyl chloride derivative. The final step involves protonation of the piperazine nitrogen to yield the hydrochloride salt.

Recent research has focused on evaluating the pharmacological properties of this compound. Preclinical studies have demonstrated that it exhibits potent activity against various targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets makes it a promising candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases.

In terms of biological activity, this compound has shown selective inhibition of certain kinase enzymes, which are often overexpressed in cancer cells. This selectivity is attributed to the unique arrangement of functional groups within its structure, which allows for precise interactions with the active site of these enzymes. Additionally, studies have highlighted its potential as a modulator of GPCRs, which are critical in regulating cellular signaling pathways.

The toxicological profile of this compound has also been investigated. Initial studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further studies are required to fully characterize its safety profile and determine its suitability for clinical use.

From an industrial perspective, this compound represents an example of how modern drug design integrates diverse chemical moieties to achieve desired biological effects. Its synthesis and characterization highlight advancements in synthetic chemistry techniques and analytical methodologies.

In conclusion, 1-(3-chlorobenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1396806-79-3) is a chemically sophisticated molecule with significant potential in drug discovery and development. Its unique structure endows it with desirable pharmacological properties, making it a valuable tool for researchers exploring novel therapeutic strategies.